Cas no 23081-11-0 (Ethanone, 2-mercapto-1-(4-methylphenyl)-)

• Product Name: Ethanone, 2-mercapto-1-(4-methylphenyl)-
• CAS No: 23081-11-0
• MF: C₉H₁₀OS
• MW: 166.240101337433
• CID: 1415851
• Update Time: 2024-08-16

Ethanone, 2-mercapto-1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-mercapto-1-(4-methylphenyl)-

• Inchi： 1S/C9H10OS/c1-7-2-4-8(5-3-7)9(10)6-11/h2-5,11H,6H2,1H3
• InChI Key： LZXPSRRFLJPERV-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(C)C=C1)CS

Computed Properties

• Exact Mass: 166.0453

Experimental Properties

• Density: 1.098±0.06 g/cm3(Predicted)
• Melting Point: 88.8-89.3 °C
• Boiling Point: 281.7±23.0 °C(Predicted)
• PSA: 17.07
• pka: 7.76±0.10(Predicted)